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Compound Focus: Chloroneb

CAS No.: 2675-77-6

Cat. No.: S523523

o Miniaturized
Modified
SPME-MMIPF/IGC-MS QUEChERS/GC-MS-TIC
Feature ) . QUEChERS/GC-MS/MS .
(Edible Oil) [1] (Environmental Samples)
(Roasted Coffee) [2]
[3]
Target 229 pesticides (e.g., 222 pesticides [2] 220 pesticides and isomers
Analytes Organophosphorus, [3]
Carbamates) [1]
Sample Solid Phase Microextraction  Modified QUEChERS Miniaturized QUEChERS
Preparation with Monolithic Molecularly (dSPE cleanup) [2] method [3]
Imprinted Polymer Fiber [1]
Analysis Gas Chromatography-Mass Gas Chromatography- Gas Chromatography-Mass
Instrument Spectrometry (GC-MS) [1] Tandem Mass Spectrometry (GC-MS) in
Spectrometry (GC- Total lon Chromatogram
MS/MS) [2] (TIC) mode [3]

| Key Performance Data | LOD: 0.300-0.335 pg/kg LOQ: 0.990-1.102 pg/kg Recovery: 92-102% [1] |
LOQ: 0.01 mg/kg for 87.4% of analytes Recovery: 70—-120% for most [2] | LOD: 0.78-14.74 ng/mL LOQ:
2.34-44.22 ng/mL [3] | | Reported Advantages | Superior selectivity, lower LOD/LOQ vs. QUEChERS, high

efficiency in complex oil matrix [1] | Meets SANTE guidelines, effective for complex roasted coffee matrix,
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high throughput [2] | Cost-effective, uses common GC-MS-TIC, good for low-income labs, fast run time
(49.6 min) [3] |

Detailed Experimental Protocols

Here is a detailed breakdown of the experimental workflows for the two main sample preparation techniques

identified.

SPME-MMIPF Method for Edible Oils [1]

The novelty of this method lies in its use of a Monelithic Molecularly Imprinted Polymer Fiber
(MMIPF), which provides high selectivity by creating polymer cavities specifically shaped for the target

pesticide molecules.

e Fiber Fabrication: The MMIPF was synthesized using methacrylic acid (MAA) as a functional
monomer, ethylene glycoldimethacrylate (EGDMA) as a cross-linker, and azo(bis)-isobutyronitrile
(AIBN) to initiate polymerization [1].

e Sample Preparation:

o Weigh 2.5 g of oil sample into a 50 mL centrifuge tube.
o Add 10 mL of acetonitrile and 100 pL of an internal standard (Triphenyl phosphate at 10 mg
L-1).
o Vortex the mixture for 20 minutes.
o Centrifuge at -5 °C and 4500 rpm for 10 minutes.
o Use the supernatant for the subsequent SPME extraction [1].
e SPE Extraction:
o Extract the analytes from the prepared sample using the MMIPF for 30 minutes.
o Desorb the pesticides from the fiber by placing it in toluene for 20 minutes [1].

¢ GC-MS Analysis: The extract was analyzed using GC-MS with an HP-5MS column and a specific

temperature program, operating in Selected lon Monitoring (SIM) mode for high sensitivity [1].

QUEChERS-Based Method (Generic Workflow)

The following diagram illustrates the general workflow for a QUEChERS method, as adapted from the cited
studies [2] [3].
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and shake
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Key Points for QUEChERS Method:

e Extraction: The sample is extracted with a solvent like acetonitrile, which is then separated from
water and other components using salt packets (salting-out effect) [1] [2] [3].

Cleanup: The dispersive Solid-Phase Extraction (ASPE) step is crucial. It involves adding sorbents
like Primary-Secondary Amine (PSA) to remove fatty acids and C18 to remove non-polar
interferences. This is especially important for fatty matrices like oil [1].

Analysis: The cleaned extract is typically analyzed by GC-MS or GC-MS/MS. Tandem mass
spectrometry (MS/MS) provides higher selectivity and lower detection limits by reducing background
noise [2].

Interpretation and Selection Guidance

While a direct comparison for Chleroneb is not available, the data suggests:

¢ For Highest Sensitivity and Selectivity: The SPME-MMIPF method offers the lowest LOD and
LOQ, which is critical for detecting very low residue levels. Its selective extraction also reduces matrix
effects in complex samples [1].

For Robustness and High-Throughput Labs: The QUEChERS/GC-MSI/MS method is a robust,
validated approach that complies with international guidelines (e.g., SANTE), making it suitable for
regulatory testing [2].

For Cost-Effectiveness: The miniaturized QUEChERS/IGC-MS-TIC method provides a reliable and
affordable option, especially for labs with limited access to high-end tandem MS instrumentation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Determination of 229 pesticides residue in edible oil ... [pmc.nchi.nim.nih.gov]

2. Comprehensive monitoring of 222 pesticide residues in ... [pubs.rsc.org]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s523523?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12102980/
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay00508f
https://www.sciencedirect.com/science/article/pii/S1319562X21003922
https://pmc.ncbi.nlm.nih.gov/articles/PMC12102980/
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay00508f
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12102980/
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay00508f
https://www.sciencedirect.com/science/article/pii/S1319562X21003922
https://www.smolecule.com/products/s523523?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12102980/
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay00508f
https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

3. Rapid analytical method for the determination of 220 ... [sciencedirect.com]

To cite this document: Smolecule. [Comparison of Multi-Pesticide Residue Analysis Methods].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b523523#validating-chloroneb-residue-analysis-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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